3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95%

• IUPAC Name: 3-(2-chloro-4-ethoxyphenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C15H12ClFO3/c1-2-20-12-3-4-13(14(16)8-12)9-5-10(15(18)19)7-11(17)6-9/h3-8H,2H2,1H3,(H,18,19)
• InChI Key: KXSKZUOSHGMKBL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CC(=CC(=C2)F)C(=O)O)Cl
• Molecular Formula: C15H12ClFO3
• DSSTOX Substance ID: DTXSID50691684
• Molecular Weight: 294.70 g/mol
• CAS RN: 1261899-76-6

Description

3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid (CEFBA) is an important organic acid that has been widely used in the field of scientific research. It has been used in various experiments to study its biochemical and physiological effects.

Scientific Research Applications

3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used in studies of its biochemical and physiological effects. It has also been used as a model compound in the study of drug metabolism and pharmacokinetics. In addition, 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95% has been used to study the effects of environmental pollutants on the environment.

Mechanism of Action

3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95% is believed to act as an inhibitor of cytochrome P450 enzymes. It is believed to bind to the active site of the enzyme and prevent the enzyme from functioning properly. This inhibition of cytochrome P450 enzymes is believed to be the mechanism by which 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95% exerts its biochemical and physiological effects.
Biochemical and Physiological Effects
3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, as well as to inhibit the activity of enzymes involved in the metabolism of drugs. In addition, 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95% has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and environmental pollutants.

Advantages and Limitations for Lab Experiments

The use of 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95% in laboratory experiments has both advantages and limitations. The main advantage of using 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95% is that it is a relatively inexpensive compound that is easy to synthesize. In addition, 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95% is relatively stable and does not readily degrade in aqueous solutions. However, the use of 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95% in laboratory experiments is limited by its low solubility in aqueous solutions. This can make it difficult to accurately measure the concentration of 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95% in solution.

Future Directions

The use of 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95% in scientific research is an area of ongoing research. In the future, researchers will continue to explore the biochemical and physiological effects of 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95%, as well as its applications in the study of drug metabolism and pharmacokinetics. In addition, researchers will continue to explore the potential of 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95% as an environmental pollutant inhibitor. Finally, researchers will continue to investigate ways to improve the solubility of 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95% in aqueous solutions, in order to make it easier to accurately measure the concentration of 3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95% in solution.

Synthesis Methods

3-(2-Chloro-4-ethoxyphenyl)-5-fluorobenzoic acid, 95% is synthesized by a reaction between 2-chloro-4-ethoxyphenyl bromide and potassium fluoride. The reaction is carried out in an aqueous medium at room temperature. The reaction results in the formation of a mixture of two isomers, 3-(2-chloro-4-ethoxyphenyl)-5-fluorobenzoic acid and 3-(2-chloro-4-ethoxyphenyl)-4-fluorobenzoic acid. The two isomers are separated by column chromatography.